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Compound of Interest

Compound Name: 4-(Methyilthio)aniline

Cat. No.: B085588

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-(Methylthio)aniline, a versatile
chemical intermediate with significant applications in medicinal chemistry and materials
science. This document details its physicochemical properties, synthesis, and analytical
methods, with a focus on its role in the development of novel therapeutic agents.

Core Compound Identification

Identifier Value

Chemical Name 4-(Methylthio)aniline
CAS Number 104-96-1[1]
Molecular Formula C7HoNS

Molecular Weight 139.22 g/mol [1]

p-(Methylthio)aniline, 4-(Methylmercapto)aniline,
Synonyms . .
4-Aminothioanisole

Physicochemical Properties

The following table summarizes the key physicochemical properties of 4-(Methylthio)aniline,
providing essential data for its handling, storage, and application in experimental settings.
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Property Value Reference

Clear colorless or yellow to ) o
Appearance o Thermo Fisher Scientific
brown to dark brown liquid

Boiling Point 272-273 °C (lit.) Sigma-Aldrich[1]
Density 1.119 g/mL at 25 °C (lit.) Sigma-Aldrich[1]
Refractive Index (n20/D) 1.6380-1.6420 @ 20°C Thermo Fisher Scientific
Flash Point >110 °C (>230 °F) Sigma-Aldrich[1]

N Information not readily
Solubility )

available

pKa (Predicted) 4.69+0.10

Synthesis of 4-(Methylthio)aniline

Several synthetic routes to 4-(Methylthio)aniline have been reported. A common and effective
method involves the reduction of 4-nitrothioanisole.

Experimental Protocol: Reduction of 4-Nitrothioanisole

This protocol describes a laboratory-scale synthesis of 4-(Methylthio)aniline.
Materials:

4-Nitrothioanisole

Sodium borohydride (NaBHa4)

Water

Diethyl ether or Dichloromethane

Anhydrous sodium sulfate (Naz2S0a)

Procedure:
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e In a round-bottom flask, dissolve 1-methylthio-4-nitro-benzene in water at 20°C under an
inert atmosphere.

o Slowly add sodium borohydride to the solution while maintaining the inert atmosphere.

» Monitor the reaction progress using a suitable analytical technique such as thin-layer
chromatography (TLC).

» Upon completion, quench the reaction by carefully adding water.

o Extract the product from the aqueous layer using diethyl ether or dichloromethane.
o Combine the organic extracts and dry over anhydrous sodium sulfate.

* Remove the solvent under reduced pressure to yield 4-(Methylthio)aniline.

Logical Workflow for Synthesis:
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Caption: A flowchart illustrating the key steps in the synthesis of 4-(Methylthio)aniline via the
reduction of 4-nitrothioanisole.

Applications in Drug Development

4-(Methylthio)aniline serves as a crucial building block in the synthesis of various biologically
active molecules. Its derivatives have shown promise as potent inhibitors of protein kinases,
which are key targets in cancer therapy.

Role in Kinase Inhibitor Synthesis

The 4-(methylthio)phenyl moiety is incorporated into the structure of some kinase inhibitors to
enhance their binding affinity and selectivity. For instance, derivatives of 4-anilinoquinazoline
containing the 4-(methylthio)phenyl group have been investigated as inhibitors of the Epidermal
Growth Factor Receptor (EGFR), a key signaling protein often dysregulated in cancer.[2]

Signaling Pathway Targeted by 4-Anilinoquinazoline Derivatives:

The following diagram illustrates a simplified signaling pathway targeted by 4-
anilinoquinazoline derivatives, which can be synthesized using 4-(Methylthio)aniline.
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Caption: A diagram showing the inhibition of the EGFR signaling pathway by a 4-
anilinoquinazoline derivative.

Analytical Methods

The purity and identity of 4-(Methylthio)aniline can be determined using various analytical
techniques.

Gas Chromatography (GC)

Gas chromatography is a suitable method for assessing the purity of 4-(Methylthio)aniline.

Experimental Protocol: GC Analysis

Instrument: Gas chromatograph equipped with a flame ionization detector (FID).

e Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or equivalent).

e Carrier Gas: Helium or Nitrogen.

e Injector Temperature: 250 °C.

e Detector Temperature: 280 °C.

e Oven Program:

o Initial temperature: 100 °C, hold for 2 minutes.

o Ramp: 10 °C/min to 250 °C.

o Hold at 250 °C for 5 minutes.

o Sample Preparation: Dilute the sample in a suitable solvent (e.g., dichloromethane or ethyl
acetate).

Experimental Workflow for GC Analysis:
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Caption: A workflow diagram for the analysis of 4-(Methylthio)aniline using Gas
Chromatography.

Conclusion

4-(Methylthio)aniline is a valuable chemical entity with a well-defined profile and significant
potential in the field of drug discovery and development. Its utility as a precursor for kinase

inhibitors highlights its importance in the ongoing search for novel anticancer therapeutics. The

information provided in this guide serves as a comprehensive resource for researchers and
scientists working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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